Cas no 4809-85-2 (Phenol, 2,2'-(1-methylethylidene)bis[6-(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol, 2,2'-(1-methylethylidene)bis[6-(1,1-dimethylethyl)-4-methyl-
• CAS No: 4809-85-2
• MF: C₂₅H₃₆O₂
• MW: 368.552147865295
• CID: 1518420
• PubChem ID: 3288001
• Update Time: 2025-04-21

Phenol, 2,2'-(1-methylethylidene)bis[6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-[2-(3-tert-butyl-2-hydroxy-5-methylphenyl)propan-2-yl]-4-methylphenol
• ST029264
• 2,2-bis-(2-hydroxy-5-methyl-3-t-butylphenyl)propane
• LXSWODFYFBTDSR-UHFFFAOYSA-N
• AKOS024279987
• 4809-85-2
• SCHEMBL225677
• DTXSID60391082
• Phenol, 2,2'-(1-methylethylidene)bis[6-(1,1-dimethylethyl)-4-methyl-
• 2,2'-propane-2,2-diylbis(6-tert-butyl-4-methylphenol)

• Inchi： 1S/C25H36O2/c1-15-11-17(23(3,4)5)21(26)19(13-15)25(9,10)20-14-16(2)12-18(22(20)27)24(6,7)8/h11-14,26-27H,1-10H3
• InChI Key： LXSWODFYFBTDSR-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C)C=C1C(C)(C)C1=CC(C)=CC(=C1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 368.27168
• Monoisotopic Mass: 368.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes